Lysergic acids
L-lysergic acid, a key compound in the family of ergot alkaloids, is an important precursor in the pharmaceutical and chemical industries. It is derived from ergot fungus (Claviceps purpurea) and has been widely studied for its diverse biological activities. This optically active compound serves as a foundational building block for synthesizing various ergoline derivatives, including the notorious psychoactive substances such as LSD-25. In medical research, L-lysergic acid is utilized in the development of drugs with potential therapeutic applications, particularly in treating migraines and nausea associated with chemotherapy. Additionally, it finds application in agricultural pesticides due to its ability to inhibit plant growth effectively. Its chemical structure features a bicyclic ring system that contributes to its unique properties and reactivity in organic synthesis.

Structure | Chemical Name | CAS | MF |
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6-Allyl-8b-carboxyergoline | 81409-74-7 | C18H20N2O2 |
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Lysergic acid; (-)-form | 68985-97-7 | C16H16N2O2 |
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Ergoline-8-carboxylicacid, 9,10-didehydro-6-methyl-, (8b)-(?脿)- | 23953-76-6 | C16H16N2O2 |
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Lysergic Acid | 1217719-16-8 | C16H16N2O2 |
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Ergoline-8-carboxylic acid, 9,10-didehydro-6-methyl-, (5a,8b)- | 68985-98-8 | C16H16N2O2 |
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(+)-Lysergic acid | 855612-60-1 | C16H16N2O2 |
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Dihydrolysergic Acid | 5878-43-3 | C16H18N2O2 |
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isolysergic acid | 478-95-5 | C16H16N2O2 |
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6-methyl-8,9-didehydro-ergoline-8-carboxylic acid | 5516-88-1 | C16H16N2O2 |
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1-Acetyllysergic acid | 98843-11-9 | C18H18N2O3 |
Related Literature
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Jiaqin Yang,Lifang Jiao,Taihong Wang,Jiabiao Lian,Xiaochuan Duan,Wenjun Zheng Dalton Trans., 2011,40, 10100-10108
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Amin Zhang,Yuliang Guo,Yu He,Kai Yang,Jianbo Wang,Daxiang Cui,Yingsheng Cheng Nanoscale, 2020,12, 21674-21686
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Georgia E. Williams,Gabriele Kociok-Köhn,Simon E. Lewis Org. Biomol. Chem., 2021,19, 2502-2511
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Weiqun Li,Ke Cao,Hongtao Wang,Jiabin Liu,Limin Zhou,Haimin Yao Nanoscale, 2016,8, 5254-5259
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Guangmei Li,Jinren Lu,Peiyan Sun RSC Adv., 2015,5, 97665-97674
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